Cas no 58714-57-1 (BUTANOIC ACID, 2-[(4-HYDROXYPHENYL)METHYLENE]-3-OXO-, ETHYL ESTER)

• Product name: BUTANOIC ACID, 2-[(4-HYDROXYPHENYL)METHYLENE]-3-OXO-, ETHYL ESTER
• CAS No: 58714-57-1
• MF: C₁₃H₁₄O₄
• MW: 234.248
• CID: 3399280
• PubChem ID: 878668

BUTANOIC ACID, 2-[(4-HYDROXYPHENYL)METHYLENE]-3-OXO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-[(4-HYDROXYPHENYL)METHYLENE]-3-OXO-, ETHYL ESTER
• AKOS030660123
• NGAAYIDPOBVPMJ-UHFFFAOYSA-N
• DTXSID701223121
• 2-acetyl-3-(4-hydroxy-phenyl)-acrylic acid ethyl ester
• SCHEMBL7700123
• Ethyl 2-((4-hydroxyphenyl)methylene)-3-oxobutanoate
• Ethyl 2-[(4-hydroxyphenyl)methylene]-3-oxobutanoate
• 58714-57-1
• CBMicro_007095
• ethyl 2-(4-hydroxybenzylidene)-3-oxobutanoate

• Inchi： InChI=1S/C13H14O4/c1-3-17-13(16)12(9(2)14)8-10-4-6-11(15)7-5-10/h4-8,15H,3H2,1-2H3
• InChI Key： NGAAYIDPOBVPMJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 234.08920892Da
• Monoisotopic Mass: 234.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 2.1